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Compound of Interest

Compound Name: MCB-613

Cat. No.: B161137 Get Quote

Essential Safety and Handling Guide for MCB-613
This document provides crucial safety and logistical information for researchers, scientists, and

drug development professionals working with MCB-613. The following procedural guidance

outlines personal protective equipment (PPE), operational plans for handling and disposal, and

emergency protocols to ensure a safe laboratory environment.

Chemical and Physical Properties
A summary of the quantitative data available for MCB-613 is presented below. Note the

absence of occupational exposure limit values in the currently available safety data sheets.
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Property Value Reference

Chemical Name
4-Ethyl-2,6-bis-pyridin-3-

ylmethylene-cyclohexanone
[1]

Synonyms MCB 613, MCB613 [2]

CAS Number 1162656-22-5 [2]

Molecular Formula C20H20N2O [2]

Molecular Weight 304.3856 g/mol [2]

Physical State Solid [3]

Flammability Product is not flammable [3]

Explosion Hazard
Product does not present an

explosion hazard
[3]

Personal Protective Equipment (PPE)
Although one Safety Data Sheet (SDS) classifies MCB-613 as not a hazardous substance or

mixture, it paradoxically recommends comprehensive protective measures.[2] Given its

mechanism of action, which involves covalent modification of proteins, a cautious approach is

warranted.[4][5] The following PPE is mandatory when handling MCB-613:

Hand Protection: Wear protective gloves. Given that MCB-613 is often dissolved in solvents

like DMSO, select gloves that are resistant to the solvent being used.

Eye Protection: Use safety goggles with side-shields to protect against splashes.[2]

Skin and Body Protection: An impervious lab coat or clothing is required to prevent skin

contact.[2]

Respiratory Protection: A suitable respirator should be used, especially when handling the

powder form, to avoid inhalation.[2]

Operational Plan: Handling and Storage
Handling:
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Ventilation: Always handle MCB-613 in a well-ventilated area, preferably within a chemical

fume hood.

Avoid Contact: Take all necessary precautions to avoid direct contact with skin and eyes, and

prevent inhalation of dust or aerosols.

Weighing: When weighing the solid compound, do so in a designated area, ensuring minimal

air disturbance to prevent dust dispersal.

Solution Preparation: For creating solutions (e.g., with DMSO), add the solvent to the pre-

weighed MCB-613 slowly to avoid splashing.

Storage:

Store MCB-613 in a tightly sealed container in a cool, dry, and well-ventilated area, away

from incompatible materials.

Emergency Procedures
Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

holding the eyelids apart. Seek prompt medical attention.[2]

Skin Contact: Thoroughly rinse the affected skin area with plenty of water. Remove any

contaminated clothing and shoes. A physician should be consulted.[2]

Inhalation: Move the individual to an area with fresh air. If breathing is difficult, administer

cardiopulmonary resuscitation (CPR), avoiding mouth-to-mouth resuscitation.[2]

Spills: In the event of a spill, evacuate personnel to a safe area. Wear full personal protective

equipment, including a respirator. Clean the spill in a safe manner, ensuring adequate

ventilation. Prevent the product from entering drains, water courses, or the soil.[2]

Disposal Plan
All waste materials, including unused MCB-613, contaminated lab supplies (e.g., pipette tips,

gloves), and solutions, should be treated as chemical waste. Dispose of these materials in

accordance with local, state, and federal environmental regulations. Do not dispose of them in

standard laboratory trash or down the drain.
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Experimental Protocols and Visualizations
Experimental Workflow for Handling MCB-613
The following diagram illustrates the standard workflow for safely handling MCB-613 in a

laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b161137?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

